Cas no 5427-90-7 (3-Pyridinecarboxylicacid, 5-amino-4-(hydroxymethyl)-6-methyl-)

• Product Name: 3-Pyridinecarboxylicacid, 5-amino-4-(hydroxymethyl)-6-methyl-
• CAS No: 5427-90-7
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 384291
• PubChem ID: 224565
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 5-amino-4-(hydroxymethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 5-amino-4-(hydroxymethyl)-6-methyl-
• 5-amino-4-(hydroxymethyl)-6-methylpyridine-3-carboxylic acid
• AC1L5DDZ
• AC1Q5UBO
• AG-K-81802
• AR-1G7155
• CTK1H4555
• NSC13135
• NSC-13135
• DTXSID40279551
• NSC 13135
• 5427-90-7

• Inchi： 1S/C8H10N2O3/c1-4-7(9)6(3-11)5(2-10-4)8(12)13/h2,11H,3,9H2,1H3,(H,12,13)
• InChI Key： NPAFSGMRGZLWIQ-UHFFFAOYSA-N
• SMILES： OCC1C(C(=O)O)=CN=C(C)C=1N

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Density: 1.428
• Boiling Point: 486.2°Cat760mmHg
• Flash Point: 247.9°C
• Refractive Index: 1.654
• PSA: 96.44
• LogP: 0.74390